Cas no 2097859-96-4 (N-{[2,4'-bipyridine]-5-yl}-4-methylthiophene-2-carboxamide)

• Product Name: N-{[2,4'-bipyridine]-5-yl}-4-methylthiophene-2-carboxamide
• CAS No: 2097859-96-4
• MF: C₁₆H₁₃N₃OS
• MW: 295.358921766281
• CID: 5468980
• Update Time: 2025-06-08

N-{[2,4'-bipyridine]-5-yl}-4-methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{[2,4'-bipyridine]-5-yl}-4-methylthiophene-2-carboxamide
• 4-methyl-N-(6-pyridin-4-ylpyridin-3-yl)thiophene-2-carboxamide

• Inchi： 1S/C16H13N3OS/c1-11-8-15(21-10-11)16(20)19-13-2-3-14(18-9-13)12-4-6-17-7-5-12/h2-10H,1H3,(H,19,20)
• InChI Key： YIMJJGOTQBCJKU-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1C(NC1=CN=C(C=C1)C1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 295.07793322 g/mol
• Monoisotopic Mass: 295.07793322 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 83.1
• Molecular Weight: 295.4

Additional information on N-{[2,4'-bipyridine]-5-yl}-4-methylthiophene-2-carboxamide

N-{[2,4'-bipyridine]-5-yl}-4-methylthiophene-2-carboxamide (CAS No. 2097859-96-4): An Emerging Compound in Medicinal Chemistry

N-{[2,4'-bipyridine]-5-yl}-4-methylthiophene-2-carboxamide (CAS No. 2097859-96-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its bipyridine and methylthiophene moieties, represents a promising candidate for various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of this compound.

The chemical structure of N-{[2,4'-bipyridine]-5-yl}-4-methylthiophene-2-carboxamide is composed of a bipyridine core linked to a methylthiophene moiety through an amide bond. The bipyridine unit is known for its strong electron-withdrawing properties and ability to form stable complexes with metal ions, which can be advantageous in designing drugs with specific binding affinities. The methylthiophene moiety, on the other hand, contributes to the compound's lipophilicity and can enhance its cellular uptake and bioavailability.

The synthesis of N-{[2,4'-bipyridine]-5-yl}-4-methylthiophene-2-carboxamide typically involves a multi-step process. One common approach is to start with the preparation of the 4-methylthiophene-2-carboxylic acid, which can be synthesized from commercially available starting materials through standard organic reactions such as esterification and hydrolysis. The bipyridine derivative can be obtained through a variety of methods, including coupling reactions and metal-catalyzed processes. The final step involves coupling the 4-methylthiophene-2-carboxylic acid with the bipyridine derivative using a coupling reagent such as EDC or HATU in the presence of a base like DIPEA.

Recent studies have highlighted the potential biological activities of N-{[2,4'-bipyridine]-5-yl}-4-methylthiophene-2-carboxamide. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's anticancer activity. Research has demonstrated that N-{[2,4'-bipyridine]-5-yl}-4-methylthiophene-2-carboxamide exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast cancer, lung cancer, and colon cancer. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

In addition to its therapeutic potential, N-{[2,4'-bipyridine]-5-yl}-4-methylthiophene-2-carboxamide has also been studied for its ability to modulate ion channels and receptors. For instance, it has been shown to interact with potassium channels and GABA receptors, which could have implications for treating neurological disorders such as epilepsy and anxiety disorders.

The pharmacokinetic properties of N-{[2,4'-bipyridine]-5-yl}-4-methylthiophene-2-carboxamide have also been investigated. Preclinical studies in animal models have indicated that this compound has favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life. These properties make it an attractive candidate for further development into clinical trials.

Despite its promising potential, further research is needed to fully understand the safety and efficacy of N-{[2,4'-bipyridine]-5-yl}-4-methylthiophene-2-carboxamide. Ongoing studies are focusing on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, preclinical toxicity studies are being conducted to ensure that this compound meets safety standards before advancing to human trials.

In conclusion, N-{[2,4'-bipyridine]-5-yl}-4-methylthiophene-2-carboxamide (CAS No. 2097859-96-4) is an emerging compound with a diverse range of biological activities that hold promise for various therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry. As research continues to advance our understanding of this compound, it is likely that new opportunities will arise for its use in treating a variety of diseases.